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Compound of Interest

Compound Name: 2-Benzylsuccinic anhydride, (S)-

Cat. No.: B580819

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known and computed physical properties of
(S)-2-Benzylsuccinic anhydride. It is important to note that while computational data for this
specific molecule is available, comprehensive experimental data such as melting point and
specific rotation are not widely reported in publicly available literature. To provide context, this
guide includes experimental data for structurally related compounds and outlines detailed,
standardized protocols for the experimental determination of these key physical properties.

Physical and Chemical Properties

The following table summarizes the key physical and chemical identifiers for (S)-2-

Benzylsuccinic anhydride. The majority of the quantitative data is derived from computational
models.
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Property Data Source | Notes
(3S)-3-benzyloxolane-2,5-
IUPAC Name ) PubChem CID: 57019232[1]
dione
(S)-3-Benzyldihydrofuran-2,5-
Synonyms dione, (+)-2-Benzylsuccinic PubChem CID: 57019232[1]
anhydride
Molecular Formula C11H1003 Computed by PubChem[1]
Molecular Weight 190.19 g/mol Computed by PubChem[1]
Exact Mass 190.062994177 Da Computed by PubChem[1]
Assumed to be a solid based
Appearance -
on related compounds.
For context, the related DL-
benzylsuccinic acid has a
] ] ) melting point of 160-163 °C.
Melting Point Data not available.

The parent compound,
succinic anhydride, melts at
118-120 °C.[2]

Optical Rotation, [d]

Data not available.

As the (S)-enantiomer, it is
expected to be optically active
(dextrorotatory, indicated by

the "(+)" synonym).

Anhydrides like succinic
anhydride are generally

soluble in chloroform and

Solubility Data not available. _
alcohol, but react with water.[3]
[4] It is expected to be
moisture-sensitive.[2]

XLogP3 15 Computed by PubChem[1]

Chemical Relationships and Synthesis
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(S)-2-Benzylsuccinic anhydride is a cyclic dicarboxylic anhydride. It is chemically derived from
its corresponding diacid, (S)-2-Benzylsuccinic acid, through a dehydration reaction, which can
be reversed by hydrolysis. This relationship is fundamental to its chemistry and use as a

synthetic intermediate.

(S)-2-Benzylsuccinic Acid

Dehydration (-H20) |Hydrolysis (+H20)

(S)-2-Benzylsuccinic Anhydride

Click to download full resolution via product page
Fig. 1: Chemical relationship between the acid and anhydride forms.

Experimental Protocols

The following sections describe standardized methodologies for determining the key physical
properties of a solid, chiral organic compound like (S)-2-Benzylsuccinic anhydride.

Determination of Melting Point via Capillary Method

The melting point is a critical indicator of a substance's purity. Pure crystalline compounds
typically exhibit a sharp melting range (0.5-1.0 °C).

Workflow for Melting Point Determination

Reporting

reparation
1. Sample Pulverization 2. Capillary Tube Loading 5. Slow Heat 6. Observe & Record Range .
(Dry, fine powder) (2-3 mm height) . e (1-2°C / min) (Onset to complete li ion) | |1 L RE I el (RN
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Fig. 2: Standard workflow for melting point determination.

Detailed Protocol:

o Sample Preparation: Ensure the (S)-2-Benzylsuccinic anhydride sample is completely dry.
Place a small amount on a watch glass and crush it into a fine powder using a spatula.

o Capillary Loading: Press the open end of a capillary tube into the powder. Invert the tube and
tap it gently on a hard surface to pack the sample into the sealed bottom. Repeat until a
sample height of 2-3 mm is achieved.

o Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus (e.g., Mel-Temp).

« Initial Determination (Optional but Recommended): Heat the block rapidly to get an
approximate melting temperature. Allow the block to cool.

e Accurate Determination: Using a fresh sample, heat rapidly to about 15-20 °C below the
approximate melting point found. Then, decrease the heating rate to 1-2 °C per minute.

o Observation and Recording: Carefully observe the sample. Record the temperature at which
the first liquid drop appears (T1) and the temperature at which the entire sample becomes a
clear liquid (T2). The melting point is reported as the range T1 - Ta.

 Verification: For accuracy, repeat the determination at least twice. Consistent values should
be obtained.

Determination of Specific Rotation via Polarimetry

Specific rotation is an intrinsic property of a chiral compound and is a measure of its ability to
rotate the plane of polarized light.

Workflow for Specific Rotation Measurement
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Calculation & Reporting
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Fig. 3: Standard workflow for specific rotation measurement.

Detailed Protocol:

» Solution Preparation: Accurately weigh a sample of (S)-2-Benzylsuccinic anhydride (mass 'm'
in grams). Dissolve it in a suitable, non-reactive solvent (e.g., chloroform, ethyl acetate) in a
volumetric flask to a precise total volume V' in milliliters. The concentration 'c' is m/V (in
g/mL).

 Instrument Calibration: Turn on the polarimeter and allow the light source (typically a sodium
D-line, A = 589 nm) to stabilize. Fill the polarimeter cell with the pure solvent and place it in
the instrument. Zero the reading.

o Sample Measurement: Rinse and fill the polarimeter cell with the prepared sample solution,
ensuring no air bubbles are present. Place the cell in the instrument and record the observed
rotation, 'd’, in degrees. Note the direction of rotation: clockwise is positive (+) and counter-
clockwise is negative (-).

 Calculation: Calculate the specific rotation [a] using Biot's law:

o [a]TA=a/(cx])

o Where:

o = observed rotation in degrees.

C = concentration in g/mL.

| = path length of the cell in decimeters (dm).

T = temperature in °C.
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= A = wavelength of light used.

o Reporting: Report the specific rotation including the temperature, wavelength, and solvent
used, for example: [a]20D = +X.X (c 1.0, Chloroform).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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